Cas no 1374784-91-4 (tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate)

• Product Name: tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate
• CAS No: 1374784-91-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 2137263
• Update Time: 2025-05-23

tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate
• AX8333598
• CID 101043305
• Benzeneacetic acid, 4-hydroxy-3-methoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18O4/c1-13(2,3)17-12(15)8-9-5-6-10(14)11(7-9)16-4/h5-7,14H,8H2,1-4H3
• InChI Key： JIJFVQZYQZRKTQ-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=C(C=1)OC)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 339.0±27.0 °C(Predicted)
• pka: 9.86±0.20(Predicted)

Additional information on tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate

Introduction to tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate (CAS No. 1374784-91-4)

tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate (CAS No. 1374784-91-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate is composed of a tert-butyl ester group attached to a phenyl ring substituted with hydroxyl and methoxy functional groups. The presence of these functional groups imparts specific chemical properties that make this compound a valuable starting material for a wide range of synthetic transformations.

In recent years, the study of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate has been enriched by advances in computational chemistry and molecular modeling. These tools have provided insights into the compound's electronic structure, reactivity, and potential biological interactions. For instance, density functional theory (DFT) calculations have revealed that the hydroxyl and methoxy groups significantly influence the compound's electronic distribution, making it a suitable candidate for conjugation with other bioactive molecules.

The pharmaceutical industry has shown particular interest in tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate due to its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester group in this compound can be selectively cleaved by esterases, releasing the active metabolite with therapeutic properties. This property is particularly useful in improving the solubility, stability, and bioavailability of drugs.

Clinical trials involving compounds derived from tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate have shown promising results in various therapeutic areas. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic activities. These findings suggest that tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate could serve as a lead compound for the development of new treatments for inflammatory diseases and pain management.

In addition to its pharmaceutical applications, tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate has also been explored for its potential in agrochemicals. Research has demonstrated that this compound can be used as an intermediate in the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. The ability to fine-tune the chemical structure through synthetic modifications allows for the creation of compounds with tailored properties, making them suitable for specific agricultural applications.

The synthesis of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate has been extensively studied, with several efficient routes reported in the literature. One common method involves the esterification of 2-(4-hydroxy-3-methoxyphenyl)acetic acid with tert-butanol using a suitable catalyst. The choice of catalyst and reaction conditions can significantly affect the yield and purity of the final product. Recent advancements in green chemistry have led to the development of environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, it is essential to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

In conclusion, tert-butyl 2-(4-hydroxy-3-methoxyphenyl)acetate (CAS No. 1374784-91-4) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in healthcare and agriculture.